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Compound of Interest

Compound Name: Methyl 2-chloro-5-ethoxybenzoate

Cat. No.: B15383537

Get Quote

CAS Number: 1654755-13-1 Formula: C₁₀H₁₁ClO₃ Molecular Weight: 214.65 g/mol

Executive Summary & Strategic Utility
Methyl 2-chloro-5-ethoxybenzoate is a specialized halogenated benzoate ester intermediate

used primarily in the synthesis of pharmacologically active small molecules. Its structural motif

—a benzoate core substituted with a chlorine atom at the ortho position and an ethoxy group at

the meta position (relative to the ester)—makes it a valuable scaffold for developing G-protein

coupled receptor (GPCR) ligands and metabolic enzyme inhibitors.

This guide provides a comprehensive technical analysis of the safety, handling, and synthetic

utility of this compound. Unlike generic Safety Data Sheets (SDS), this document integrates

field-proven handling protocols with retrosynthetic logic to support researchers in drug

discovery.

Chemical Identity & Structural Analysis
Understanding the physicochemical properties is the first step in establishing a safe handling

protocol. The lipophilic ethoxy group combined with the electron-withdrawing chlorine atom

influences both the compound's reactivity and its biological interaction profile.
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Table 1: Physicochemical Properties
Property Value / Description Source/Inference

CAS Number 1654755-13-1 Boroncore/AOBChem [1]

IUPAC Name
Methyl 2-chloro-5-

ethoxybenzoate
Systematic Nomenclature

Molecular Formula C₁₀H₁₁ClO₃ Calculated

Molecular Weight 214.65 g/mol Calculated

Appearance
White to off-white crystalline

solid or oil
Analog Read-Across*

Boiling Point ~285–290 °C (Predicted) ACD/Labs Prediction

Solubility
Soluble in DMSO, MeOH,

DCM; Insoluble in water
Lipophilic Ester Profile

Purity Standard ≥ 95% (HPLC) Commercial Standard [2]

*Note: Exact experimental MP/BP data is sparse for this specific CAS. Values are estimated

based on the structural analog Methyl 5-chloro-2-methoxybenzoate.

Hazard Identification & Risk Assessment (GHS)
While specific toxicological data for this exact CAS is limited, "read-across" methodology from

structurally similar chlorinated benzoate esters (e.g., Methyl 5-chloro-2-methoxybenzoate, CAS

33924-48-0) indicates a consistent hazard profile.

GHS Classification (Inferred)
Signal Word:WARNING

Pictogram: GHS07 (Exclamation Mark)

Table 2: Hazard Statements & Precautionary Logic
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Code Hazard Statement
Mechanism of Action /
Rationale

H315 Causes skin irritation

Lipophilic esters penetrate the

stratum corneum, causing local

dermatitis.

H319 Causes serious eye irritation

Hydrolysis on moist mucosal

surfaces releases acidic

byproducts (HCl traces).

H335 May cause respiratory irritation
Fine dust or aerosols can

irritate the bronchial lining.

Safe Handling & Emergency Response Protocol
The following workflow outlines the decision logic for handling spills and exposure. This

protocol is designed to be self-validating: every step ensures the containment of the hazard

before proceeding.

Workflow 1: Emergency Response Decision Tree
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INCIDENT DETECTED
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Support Breathing if needed
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Do NOT use combustible sawdust

Seek Medical Attention
(Show SDS/CAS 1654755-13-1)

Dispose as Halogenated
Organic Waste

Click to download full resolution via product page

Figure 1: Decision tree for immediate response to exposure or release of Methyl 2-chloro-5-
ethoxybenzoate.

Handling Best Practices
Engineering Controls: Always handle within a certified chemical fume hood. The hydrolysis of

benzoate esters can be slow, but moisture sensitivity requires storage in a cool, dry place.

PPE:

Gloves: Nitrile rubber (minimum thickness 0.11 mm) provides adequate splash protection.

Eyes: Chemical safety goggles (ANSI Z87.1).

Storage: Store at 2–8°C under inert gas (Nitrogen/Argon) if long-term stability is required, to

prevent hydrolysis to the free acid.
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Synthesis & Application Context
For drug development professionals, the value of Methyl 2-chloro-5-ethoxybenzoate lies in

its ability to serve as a core scaffold. It is a precursor for 2-chloro-5-ethoxybenzoic acid, which

can be further derivatized into amides or heterocycles.

Retrosynthetic Analysis
The compound is typically accessed via alkylation of the phenol or esterification of the acid.

The following diagram illustrates its position in the synthetic pathway.

Workflow 2: Retrosynthesis & Derivatization

Methyl 2-chloro-5-ethoxybenzoate
(CAS 1654755-13-1)
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(Hydrolysis)
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Methyl 2-chloro-5-hydroxybenzoate Alkylation

Ethyl Iodide / K2CO3
(Williamson Ether Synthesis)

Amide Derivatives
(Drug Scaffold)

Amine Coupling

Click to download full resolution via product page

Figure 2: Synthetic utility showing the formation of the ester and its downstream conversion to

active pharmaceutical ingredients (APIs).

Therapeutic Relevance
Halogenated alkoxy-benzoates are frequently observed in the patent literature for:

SGLT2 Inhibitors: The ethoxy-chlorophenyl motif mimics the distal ring structures found in

gliflozin-class drugs.

GPCR Ligands: Specifically, analogs (like the methoxy variant) have been investigated as

Histamine H4 receptor ligands [3].

Ecological & Disposal Considerations
Ecotoxicity: Predicted to be harmful to aquatic life due to lipophilicity (LogP estimated > 2.5).

Do not allow release into drains.
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Disposal:

Classification: Halogenated Organic Waste.

Protocol: Dissolve in a combustible solvent and burn in a chemical incinerator equipped

with an afterburner and scrubber to handle HCl emissions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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